Cas no 23340-69-4 (Dimethyl 5-Cyanoisophthalate)

• Product Name: Dimethyl 5-Cyanoisophthalate
• CAS No: 23340-69-4
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD10567209
• CID: 851340
• PubChem ID: 12208367
• Update Time: 2025-04-19

Dimethyl 5-Cyanoisophthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-cyanoisophthalate
• 5-Cyano-dimethylisophthalate
• dimethyl 5-cyanobenzene-1,3-dicarboxylate
• dimethyl 5-cyanobenzene-1,3-dioate
• 5-cyano-isophthalic acid dimethyl ester
• Dimethyl-5-cyan-isophthalat
• Dimethyl5-Cyanoisophthalate
• dimethyl-5-cyanoisophthalate
• VCBJSDVXWATFEQ-UHFFFAOYSA-N
• 6607AJ
• TRA0056033
• SY013333
• AX8268618
• AB0058224
• 1,3-Benzenedicarboxylic acid, 5-cyano-, 1,3-dimethyl ester
• 1,3-DIMETHYL 5-CYANOBENZENE-1,3-DICARBOXYLATE
• CS-0199048
• DB-058038
• AKOS022183209
• AS-32062
• SCHEMBL4747234
• DTXSID50480499
• MFCD10567209
• YAA34069
• 23340-69-4
• AC-23523
• Dimethyl 5-Cyanoisophthalate

• MDL： MFCD10567209
• Inchi： 1S/C11H9NO4/c1-15-10(13)8-3-7(6-12)4-9(5-8)11(14)16-2/h3-5H,1-2H3
• InChI Key： VCBJSDVXWATFEQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 219.05300
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4
• XLogP3: 1.3

Experimental Properties

• PSA: 76.39000
• LogP: 1.13148

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives